Cas no 1806914-84-0 (2-Chloro-6-(difluoromethyl)-5-fluoro-3-methylpyridine)

• Product Name: 2-Chloro-6-(difluoromethyl)-5-fluoro-3-methylpyridine
• CAS No: 1806914-84-0
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 4868945
• Update Time: 2025-05-19

2-Chloro-6-(difluoromethyl)-5-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-5-fluoro-3-methylpyridine

• Inchi： 1S/C7H5ClF3N/c1-3-2-4(9)5(7(10)11)12-6(3)8/h2,7H,1H3
• InChI Key： CRHWYROKGOAEBY-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-6-(difluoromethyl)-5-fluoro-3-methylpyridine

Introduction to 2-Chloro-6-(difluoromethyl)-5-fluoro-3-methylpyridine (CAS No. 1806914-84-0)

2-Chloro-6-(difluoromethyl)-5-fluoro-3-methylpyridine (CAS No. 1806914-84-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-Chloro-6-(difluoromethyl)-5-fluoro-3-methylpyridine consists of a pyridine core substituted with chloro, difluoromethyl, fluoro, and methyl groups. These substituents contribute to its distinct chemical reactivity and biological profile, making it a versatile building block for drug discovery and development. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are crucial factors in pharmaceutical design.

In recent years, there has been a growing interest in fluorinated pyridines due to their role in enhancing the efficacy and selectivity of therapeutic agents. Studies have demonstrated that the introduction of fluorine atoms can modulate the pharmacokinetic properties of molecules, leading to improved bioavailability and reduced toxicity. 2-Chloro-6-(difluoromethyl)-5-fluoro-3-methylpyridine is no exception, as it has been explored in various synthetic pathways to develop novel compounds with potential therapeutic applications.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The fluorinated pyridine moiety in 2-Chloro-6-(difluoromethyl)-5-fluoro-3-methylpyridine serves as an excellent scaffold for designing kinase inhibitors due to its ability to interact with the active site of these enzymes. Recent research has shown that derivatives of this compound exhibit potent inhibitory activity against various kinases, making them promising candidates for further development.

Furthermore, the compound has been investigated for its potential in agrochemical applications. Fluorinated pyridines are known for their ability to enhance the pesticidal and herbicidal properties of agrochemicals. The structural features of 2-Chloro-6-(difluoromethyl)-5-fluoro-3-methylpyridine contribute to its efficacy in controlling pests and weeds while maintaining environmental safety. This has led to several studies exploring its use as an intermediate in the synthesis of next-generation agrochemicals that offer improved performance and reduced environmental impact.

The synthetic routes for preparing 2-Chloro-6-(difluoromethyl)-5-fluoro-3-methylpyridine have also been optimized for scalability and efficiency. Modern synthetic methodologies have enabled the production of this compound in high yields with minimal byproducts, making it commercially viable for industrial applications. The use of advanced catalytic systems and green chemistry principles has further enhanced the sustainability of its synthesis, aligning with global efforts to promote environmentally friendly chemical processes.

From a medicinal chemistry perspective, the structural diversity offered by 2-Chloro-6-(difluoromethyl)-5-fluoro-3-methylpyridine allows for extensive modifications, enabling the exploration of new chemical space for drug discovery. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological properties. The integration of computational chemistry tools has facilitated the rapid screening and optimization of these derivatives, accelerating the drug development pipeline.

The biological activity of 2-Chloro-6-(difluoromethyl)-5-fluoro-3-methylpyridine and its derivatives has been extensively studied in various preclinical models. These studies have revealed promising results in terms of efficacy and safety, paving the way for clinical investigations. The compound's ability to modulate biological pathways makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

In conclusion, 2-Chloro-6-(difluoromethyl)-5-fluoro-3-methylpyridine (CAS No. 1806914-84-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and biological properties make it a cornerstone in synthetic chemistry, enabling the development of innovative bioactive molecules. As research continues to uncover new applications for this compound, its importance in advancing scientific discovery is undeniable.